![molecular formula C21H24ClNO4S B4960750 cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate](/img/structure/B4960750.png)
cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, also known as CGS-15943, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of adenosine receptor antagonists and has been found to have a wide range of effects on the body.
Mechanism of Action
Cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate acts as an antagonist of the adenosine receptor, which is involved in a wide range of physiological processes, including inflammation, pain, and neuronal activity. By blocking the adenosine receptor, cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate can modulate these processes and produce a variety of effects on the body.
Biochemical and Physiological Effects:
cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has been found to have a wide range of biochemical and physiological effects on the body. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have neuroprotective effects, reducing neuronal damage in animal models of stroke and traumatic brain injury. In addition, it has been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
Cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has several advantages for lab experiments, including its well-characterized mechanism of action and its ability to produce a wide range of effects on the body. However, it also has some limitations, including its relatively low solubility and its potential for off-target effects.
Future Directions
There are several future directions for research on cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. One area of interest is the development of more potent and selective adenosine receptor antagonists that can produce more specific effects on the body. Another area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. Finally, there is a need for further studies to investigate the potential therapeutic applications of cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate in humans, particularly in the treatment of neurological disorders and cancer.
Synthesis Methods
Cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate can be synthesized using a variety of methods, but the most common method involves the reaction of 3-chlorophenyl isocyanate with 4-methylbenzenesulfonyl chloride in the presence of a suitable base. The resulting intermediate is then reacted with cyclohexyl glycine to produce cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. The purity and yield of the compound can be improved by using column chromatography.
Scientific Research Applications
Cyclohexyl N-(3-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been found to have a wide range of effects on the body, including anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
cyclohexyl 2-(3-chloro-N-(4-methylphenyl)sulfonylanilino)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClNO4S/c1-16-10-12-20(13-11-16)28(25,26)23(18-7-5-6-17(22)14-18)15-21(24)27-19-8-3-2-4-9-19/h5-7,10-14,19H,2-4,8-9,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRSLBXBHXGWOBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC2CCCCC2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
cyclohexyl 2-(3-chloro-N-(4-methylphenyl)sulfonylanilino)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.